Cas no 54123-76-1 (2-Butanone, 3-hydroxy-3-methyl-4-phenyl-)

2-Butanone, 3-hydroxy-3-methyl-4-phenyl- structure
54123-76-1 structure
Product name:2-Butanone, 3-hydroxy-3-methyl-4-phenyl-
CAS No:54123-76-1
MF:C11H14O2
MW:178.22766
MDL:MFCD24691276
CID:355490
PubChem ID:13308253

2-Butanone, 3-hydroxy-3-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 3-hydroxy-3-methyl-4-phenyl-
    • 3-HYDROXY-3-METHYL-4-PHENYL-BUTAN-2-ONE
    • 3-hydroxy-3-methyl-4-phenylbutan-2-one
    • F74529
    • 54123-76-1
    • CHEBI:193980
    • DTXSID00536152
    • SCHEMBL2927672
    • A854165
    • MFCD24691276
    • DB-294316
    • MDL: MFCD24691276
    • Inchi: InChI=1S/C11H14O2/c1-9(12)11(2,13)8-10-6-4-3-5-7-10/h3-7,13H,8H2,1-2H3
    • InChI Key: DNRMAAJDFACPOV-UHFFFAOYSA-N
    • SMILES: CC(=O)C(C)(CC1=CC=CC=C1)O

Computed Properties

  • Exact Mass: 178.09942
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 1.5

Experimental Properties

  • PSA: 37.3

2-Butanone, 3-hydroxy-3-methyl-4-phenyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P00DGHS-250mg
3-hydroxy-3-Methyl-4-phenyl-butan-2-one
54123-76-1 95%
250mg
$209.00 2024-04-30
A2B Chem LLC
AG27104-5g
3-hydroxy-3-Methyl-4-phenyl-butan-2-one
54123-76-1 95%
5g
$1670.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1610253-100mg
3-Hydroxy-3-methyl-4-phenylbutan-2-one
54123-76-1 98%
100mg
¥1386.00 2024-05-09
1PlusChem
1P00DGHS-5g
3-hydroxy-3-Methyl-4-phenyl-butan-2-one
54123-76-1 95%
5g
$1861.00 2024-04-30
Ambeed
A604149-100mg
3-Hydroxy-3-methyl-4-phenylbutan-2-one
54123-76-1 95%
100mg
$135.0 2024-04-18
Aaron
AR00DGQ4-5g
3-HYDROXY-3-METHYL-4-PHENYL-BUTAN-2-ONE
54123-76-1 95%
5g
$1984.00 2025-02-17
abcr
AB594429-250mg
3-Hydroxy-3-methyl-4-phenylbutan-2-one; .
54123-76-1
250mg
€397.80 2024-04-17
Ambeed
A604149-5g
3-Hydroxy-3-methyl-4-phenylbutan-2-one
54123-76-1 95%
5g
$2087.0 2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1610253-250mg
3-Hydroxy-3-methyl-4-phenylbutan-2-one
54123-76-1 98%
250mg
¥2242.00 2024-05-09
eNovation Chemicals LLC
D382009-100mg
3-hydroxy-3-methyl-4-phenyl-butan-2-one
54123-76-1 95%
100mg
$325 2025-02-22

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Amadis Chemical Company Limited
(CAS:54123-76-1)2-Butanone, 3-hydroxy-3-methyl-4-phenyl-
A854165
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):198.0/536.0/1878.0